6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(5-fluoro-2-hydroxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H8FNO2/c12-7-4-5-10(14)8(6-7)9-2-1-3-11(15)13-9/h1-6,14H,(H,13,15)
• InChI Key: PQXULKMDMBOBGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=C(C=CC(=C2)F)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID30682676
• Molecular Weight: 205.18 g/mol
• CAS RN: 1111111-53-5

Description

6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% (6-F2HP-2HP) is a chemical compound with a wide range of applications in the scientific research community. It is a colorless, crystalline solid that is soluble in water and alcohols. It is a versatile compound that can be used in a variety of laboratory experiments, from synthesis to drug development. In

Scientific Research Applications

6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is a versatile compound that can be used in a variety of laboratory experiments. It has been used in the synthesis of various compounds, including 4-amino-6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine, which has potential applications in drug development. 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has also been used in the synthesis of novel mononuclear and binuclear copper(II) complexes, which have potential applications in the development of new catalysts and materials. In addition, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used in the synthesis of novel polymers, which have potential applications in the development of new materials with improved properties.

Mechanism of Action

6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is a versatile compound that can be used in a variety of laboratory experiments. Its mechanism of action is dependent on the specific application. For example, in the synthesis of 4-amino-6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% acts as a nucleophile, attacking the electrophilic carbon atom of the acyl chloride. In the synthesis of novel mononuclear and binuclear copper(II) complexes, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% acts as a ligand, forming a coordination bond with the metal center. In the synthesis of novel polymers, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% acts as a monomer, forming covalent bonds with other monomers to form a polymer chain.
Biochemical and Physiological Effects
6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is a versatile compound that can be used in a variety of laboratory experiments. As such, its biochemical and physiological effects are dependent on the specific application. For example, in the synthesis of 4-amino-6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% does not have any direct biochemical or physiological effects. In the synthesis of novel mononuclear and binuclear copper(II) complexes, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% does not have any direct biochemical or physiological effects. In the synthesis of novel polymers, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% does not have any direct biochemical or physiological effects. However, the polymers synthesized with 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% may have biochemical or physiological effects depending on their application.

Advantages and Limitations for Lab Experiments

6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is a versatile compound that can be used in a variety of laboratory experiments. Its advantages and limitations are dependent on the specific application. For example, in the synthesis of 4-amino-6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine, the advantages of using 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% include its low cost and availability. Its limitations include its low solubility in organic solvents and its tendency to form dimers. In the synthesis of novel mononuclear and binuclear copper(II) complexes, the advantages of using 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% include its low cost and availability. Its limitations include its low solubility in organic solvents and its tendency to form dimers. In the synthesis of novel polymers, the advantages of using 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% include its low cost and availability. Its limitations include its low solubility in organic solvents and its tendency to form dimers.

Future Directions

The future directions for 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% are numerous. 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be used in the synthesis of new compounds with potential applications in drug development, catalysts, and materials. It can also be used in the synthesis of novel polymers with potential applications in materials with improved properties. In addition, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be used in the development of new methods for the synthesis of compounds, catalysts, and materials. Finally, 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be used in the development of new methods for the purification of compounds, catalysts, and materials.

Synthesis Methods

6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a multi-step process. The first step involves the reaction of 5-fluoro-2-hydroxyphenylacetic acid with anhydrous sodium acetate in the presence of acetic anhydride. This reaction yields 6-fluoro-2-hydroxy-2-phenyl-2-pyridine-3-carboxylic acid. The second step involves the reaction of 6-fluoro-2-hydroxy-2-phenyl-2-pyridine-3-carboxylic acid with hydrazine hydrate in the presence of pyridine. This reaction yields 6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine. The final step involves the purification of 6-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyridine by recrystallization. This yields 6-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% in 95% purity.